Cas no 2228870-47-9 (2-(4-bromo-5-chlorothiophen-2-yl)propan-1-amine)

• Product Name: 2-(4-bromo-5-chlorothiophen-2-yl)propan-1-amine
• CAS No: 2228870-47-9
• MF: C₇H₉BrClNS
• MW: 254.575058698654
• CID: 6240742
• PubChem ID: 165643942
• Update Time: 2025-05-20

2-(4-bromo-5-chlorothiophen-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-5-chlorothiophen-2-yl)propan-1-amine
• EN300-1920313
• 2228870-47-9

• Inchi： 1S/C7H9BrClNS/c1-4(3-10)6-2-5(8)7(9)11-6/h2,4H,3,10H2,1H3
• InChI Key： OJDHCQACOWTFTC-UHFFFAOYSA-N
• SMILES： BrC1=C(SC(=C1)C(C)CN)Cl

Computed Properties

• Exact Mass: 252.93276g/mol
• Monoisotopic Mass: 252.93276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.3Ų

Additional information on 2-(4-bromo-5-chlorothiophen-2-yl)propan-1-amine

Introduction to 2-(4-Bromo-5-Chlorothiophen-2-Yl)Propan-1-Amine (CAS No. 2228870-47-9)

The compound 2-(4-bromo-5-chlorothiophen-2-yl)propan-1-amine, identified by the CAS number 2228870-47-9, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of thiophene derivatives, which are known for their unique electronic properties and structural versatility. The molecule features a thiophene ring substituted with bromine and chlorine atoms at the 4 and 5 positions, respectively, along with a propaneamine group attached at the 2 position of the thiophene ring.

The synthesis of 2-(4-bromo-5-chlorothiophen-2-yl)propan-1-amine involves a series of carefully designed organic reactions, including nucleophilic substitutions, coupling reactions, and amine functionalization. The bromine and chlorine substituents on the thiophene ring contribute to its high reactivity and selectivity in various chemical transformations. Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of bioactive molecules targeting specific cellular pathways.

In terms of applications, thiophene derivatives like this compound are widely used in the synthesis of advanced materials, such as conductive polymers and organic semiconductors. The presence of electron-withdrawing groups (bromine and chlorine) enhances the electronic properties of the molecule, making it suitable for use in electronic devices like organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Furthermore, the amine functionality at the propaneamine group allows for further functionalization, enabling the creation of complex molecular architectures with tailored properties.

Recent research has focused on optimizing the synthesis routes for 2-(4-bromo-5-chlorothiophen-2-yl)propan-1-amine to improve yield and reduce costs. Novel catalytic methods and green chemistry approaches have been explored to make the production process more sustainable. For instance, microwave-assisted synthesis has been shown to significantly accelerate reaction times while maintaining high product purity.

The structural uniqueness of this compound also makes it a valuable tool in medicinal chemistry. Its ability to form hydrogen bonds due to the amine group and its electron-deficient aromatic ring make it an ideal candidate for designing bioactive molecules with specific pharmacological profiles. Recent studies have demonstrated its potential as a lead compound in anti-cancer drug development, where it has shown promising activity against various cancer cell lines.

In conclusion, 2-(4-bromo-5-chlorothiophen-2-yl)propan-1-amine) is a versatile compound with a wide range of applications in both academic research and industrial settings. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in the development of next-generation materials and pharmaceuticals.